4-[(2-hydroxy-1-naphthyl)methylene]-3-phenyl-5(4H)-isoxazolone
Overview
Description
4-[(2-hydroxy-1-naphthyl)methylene]-3-phenyl-5(4H)-isoxazolone, also known as HNIW, is an organic compound that has been the focus of scientific research for several years. HNIW is a high-energy explosive material that has several applications in the field of defense, aerospace, and mining.
Mechanism of Action
4-[(2-hydroxy-1-naphthyl)methylene]-3-phenyl-5(4H)-isoxazolone acts as an explosive material by rapidly decomposing and releasing a large amount of energy. The decomposition process is initiated by the application of heat or a shockwave, which causes the nitro groups in the molecule to break apart and release nitrogen gas. The release of nitrogen gas creates a rapid increase in pressure and temperature, resulting in an explosion.
Biochemical and Physiological Effects:
4-[(2-hydroxy-1-naphthyl)methylene]-3-phenyl-5(4H)-isoxazolone has been shown to have anti-tumor and anti-inflammatory properties in vitro and in vivo. 4-[(2-hydroxy-1-naphthyl)methylene]-3-phenyl-5(4H)-isoxazolone has been found to inhibit the proliferation of cancer cells and reduce inflammation by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
The advantages of using 4-[(2-hydroxy-1-naphthyl)methylene]-3-phenyl-5(4H)-isoxazolone in lab experiments include its high energy density, stability, and low sensitivity to impact and friction. However, the limitations of using 4-[(2-hydroxy-1-naphthyl)methylene]-3-phenyl-5(4H)-isoxazolone include its high cost, difficulty in handling, and potential safety hazards.
Future Directions
Future research on 4-[(2-hydroxy-1-naphthyl)methylene]-3-phenyl-5(4H)-isoxazolone could focus on the development of new methods for synthesizing 4-[(2-hydroxy-1-naphthyl)methylene]-3-phenyl-5(4H)-isoxazolone, the optimization of its explosive properties, and the development of new applications for 4-[(2-hydroxy-1-naphthyl)methylene]-3-phenyl-5(4H)-isoxazolone in the field of defense and aerospace. Additionally, further research could be conducted on the potential use of 4-[(2-hydroxy-1-naphthyl)methylene]-3-phenyl-5(4H)-isoxazolone as a pharmaceutical agent for the treatment of cancer and inflammatory diseases.
Conclusion:
In conclusion, 4-[(2-hydroxy-1-naphthyl)methylene]-3-phenyl-5(4H)-isoxazolone is a high-energy explosive material that has several scientific research applications, including its use in defense, aerospace, and pharmaceutical industries. 4-[(2-hydroxy-1-naphthyl)methylene]-3-phenyl-5(4H)-isoxazolone has been shown to have anti-tumor and anti-inflammatory properties and has several advantages and limitations for lab experiments. Future research on 4-[(2-hydroxy-1-naphthyl)methylene]-3-phenyl-5(4H)-isoxazolone could lead to the development of new methods for synthesizing 4-[(2-hydroxy-1-naphthyl)methylene]-3-phenyl-5(4H)-isoxazolone, optimization of its explosive properties, and the development of new applications for 4-[(2-hydroxy-1-naphthyl)methylene]-3-phenyl-5(4H)-isoxazolone.
Scientific Research Applications
4-[(2-hydroxy-1-naphthyl)methylene]-3-phenyl-5(4H)-isoxazolone has several scientific research applications, including its use as a high-energy explosive material, rocket propellant, and in the development of new materials for defense and aerospace applications. 4-[(2-hydroxy-1-naphthyl)methylene]-3-phenyl-5(4H)-isoxazolone has also been studied for its potential use as a pharmaceutical agent due to its anti-tumor and anti-inflammatory properties.
properties
IUPAC Name |
4-[(Z)-(2-oxonaphthalen-1-ylidene)methyl]-3-phenyl-2H-1,2-oxazol-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13NO3/c22-18-11-10-13-6-4-5-9-15(13)16(18)12-17-19(21-24-20(17)23)14-7-2-1-3-8-14/h1-12,21H/b16-12- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPZMPJHXLGXZGA-VBKFSLOCSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(C(=O)ON2)C=C3C(=O)C=CC4=CC=CC=C43 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C2=C(C(=O)ON2)/C=C/3\C(=O)C=CC4=CC=CC=C43 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4Z)-4-[(2-hydroxynaphthalen-1-yl)methylidene]-3-phenyl-1,2-oxazol-5(4H)-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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